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Compound of Interest

Compound Name: Tetrahydroauroglaucin

Cat. No.: B1254347

Tetrahydroauroglaucin: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the fundamental chemical identifiers for
Tetrahydroauroglaucin. While a comprehensive technical guide with extensive experimental
data and pathway visualizations was intended, the available scientific literature lacks specific,
detailed information on this compound.

Core Chemical Data

A critical foundation for any research is the accurate identification of the compound of interest.
The following table summarizes the essential identifiers for Tetrahydroauroglaucin.

Identifier Value

CAS Number 40434-07-9

2-[(E)-hept-1-enyl]-3,6-dihydroxy-5-(3-
methylbut-2-enyl)benzaldehyde[1]

IUPAC Name

Limitations in Available Data

Despite a thorough search of scientific databases, detailed experimental protocols, extensive
guantitative data, and established signaling pathways specifically for Tetrahydroauroglaucin
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are not readily available in the public domain. The majority of search results yielded information
on a similarly named but structurally distinct compound, Tetrahydrofuran (THF), which is a
common solvent and not the subject of this guide.

Therefore, the creation of in-depth data tables, detailed experimental methodologies, and
complex signaling pathway diagrams as originally envisioned cannot be fulfilled at this time due
to the scarcity of specific research on Tetrahydroauroglaucin.

Future Research Directions

The absence of comprehensive data on Tetrahydroauroglaucin highlights a potential area for
novel research. Future investigations could focus on:

o Chemical Synthesis and Characterization: Developing and documenting a robust synthetic
pathway for Tetrahydroauroglaucin and thoroughly characterizing its physicochemical
properties.

» Biological Activity Screening: Conducting a broad range of biological assays to identify any
potential therapeutic effects, such as antimicrobial, anti-inflammatory, or cytotoxic activities.

o Mechanism of Action Studies: Should biological activity be identified, subsequent research
would be necessary to elucidate the underlying signaling pathways and molecular targets.

This document serves to provide the foundational chemical identifiers of
Tetrahydroauroglaucin and to transparently communicate the current limitations in the
available technical data. We encourage the scientific community to address these knowledge
gaps through further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. The metabolic pathway of THF-degrading composite bacteria and its immobilized
microspheres - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Tetrahydroauroglaucin CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254347#tetrahydroauroglaucin-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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